Cas no 2228707-32-0 (tert-butyl N-(1-{7-oxabicyclo2.2.1heptan-2-yl}-2-oxoethyl)carbamate)

• Product Name: tert-butyl N-(1-{7-oxabicyclo2.2.1heptan-2-yl}-2-oxoethyl)carbamate
• CAS No: 2228707-32-0
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6062959
• PubChem ID: 165693727
• Update Time: 2025-05-28

tert-butyl N-(1-{7-oxabicyclo2.2.1heptan-2-yl}-2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-{7-oxabicyclo2.2.1heptan-2-yl}-2-oxoethyl)carbamate
• EN300-1899533
• tert-butyl N-(1-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate
• 2228707-32-0

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(16)14-10(7-15)9-6-8-4-5-11(9)17-8/h7-11H,4-6H2,1-3H3,(H,14,16)
• InChI Key： YPCDHZHWTGWYNL-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(C=O)NC(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-(1-{7-oxabicyclo2.2.1heptan-2-yl}-2-oxoethyl)carbamate

Comprehensive Overview of tert-butyl N-(1-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate (CAS No. 2228707-32-0)

The compound tert-butyl N-(1-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate (CAS No. 2228707-32-0) is a highly specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a 7-oxabicyclo[2.2.1]heptane core and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and development, particularly in targeting enzymes and receptors involved in metabolic and neurological pathways.

One of the key reasons for the growing attention on tert-butyl N-(1-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate is its role in the development of novel therapeutics. The 7-oxabicyclo[2.2.1]heptane scaffold is known for its conformational rigidity, which can enhance binding affinity and selectivity in drug-target interactions. This property aligns with current trends in precision medicine, where researchers seek compounds with high specificity to minimize off-target effects. Additionally, the tert-butyl carbamate group serves as a protective moiety, facilitating controlled reactions in multi-step synthetic processes.

In the context of recent advancements, CAS No. 2228707-32-0 has been explored in the design of prodrugs and enzyme inhibitors. For instance, its structural features are being investigated for applications in neurodegenerative disease research, a hot topic in biomedical sciences. The compound's ability to modulate key biological pathways has also sparked interest in its use for metabolic disorders, another area of high demand in the pharmaceutical industry. These applications are frequently searched by professionals looking for innovative solutions in drug development.

From a synthetic chemistry perspective, tert-butyl N-(1-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate offers versatility. Its synthesis often involves multi-component reactions, leveraging the reactivity of the oxabicyclo[2.2.1]heptane ring system. Researchers are optimizing protocols to improve yield and scalability, addressing common challenges in the production of such complex intermediates. This aligns with the broader industry focus on green chemistry and sustainable manufacturing practices, which are frequently discussed in academic and industrial forums.

The compound's physicochemical properties, such as solubility and stability, are also critical for its applications. Studies have shown that the tert-butyl carbamate group enhances the compound's stability under physiological conditions, making it suitable for in vivo studies. This characteristic is particularly relevant for researchers investigating drug delivery systems, another trending topic in pharmaceutical sciences. The ability to fine-tune these properties through structural modifications further underscores the compound's utility in modern research.

In summary, tert-butyl N-(1-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate (CAS No. 2228707-32-0) represents a promising candidate for advancing drug discovery and synthetic chemistry. Its unique structural attributes, combined with its potential in addressing pressing medical challenges, make it a subject of ongoing research and development. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutic strategies and sustainable chemical synthesis.